Cas no 1465-42-5 (N-Benzoyl-3,3,3-trifluoro-L-alanine)

• Product Name: N-Benzoyl-3,3,3-trifluoro-L-alanine
• CAS No: 1465-42-5
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 2778136
• PubChem ID: 71351280
• Update Time: 2025-04-21

N-Benzoyl-3,3,3-trifluoro-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-Benzoyl-3,3,3-trifluoro-L-alanine
• 1465-42-5
• DTXSID90776989

• Inchi： 1S/C10H8F3NO3/c11-10(12,13)7(9(16)17)14-8(15)6-4-2-1-3-5-6/h1-5,7H,(H,14,15)(H,16,17)/t7-/m1/s1
• InChI Key： SZQMLDYJAPSSDX-SSDOTTSWSA-N
• SMILES： FC([C@@H](C(=O)O)NC(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 247.04562760Da
• Monoisotopic Mass: 247.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų